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Compound of Interest

Compound Name: Glyco-obeticholic acid

Cat. No.: B607667 Get Quote

The proper disposal of glyco-obeticholic acid is crucial for maintaining laboratory safety and

environmental protection. This guide provides essential procedural information for researchers,

scientists, and drug development professionals to handle and dispose of this compound

responsibly.

I. Hazard Assessment
According to the Safety Data Sheet (SDS) provided by Cayman Chemical, glyco-obeticholic
acid is not classified as a hazardous substance under the Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals. It has been assigned the following hazard ratings:

Hazard Rating
System

Health Fire Reactivity

NFPA 0 0 0

HMIS 0 0 0

Source: Cayman Chemical Safety Data Sheet, 2025.

Despite its non-hazardous classification, it is designated as "Water hazard class 1 (Self-

assessment): slightly hazardous for water." Therefore, precautions must be taken to prevent it

from entering waterways.
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II. Personal Protective Equipment (PPE)
Before handling glyco-obeticholic acid, it is essential to wear appropriate personal protective

equipment (PPE) as a standard laboratory practice. This includes:

Safety goggles with side-shields

Protective gloves

Impervious clothing, such as a lab coat

III. Disposal Procedures
The recommended disposal method for glyco-obeticholic acid depends on the quantity and

local regulations.

For Small Quantities:

Smaller quantities of glyco-obeticholic acid can be disposed of with household waste, as per

the supplier's SDS. However, it is imperative to consult and comply with all local, state, and

federal regulations, which may have more stringent requirements.

For Larger Quantities and Uncleaned Packaging:

For larger quantities or uncleaned packaging, disposal must be conducted in accordance with

official regulations. This typically involves treating it as chemical waste.

Step-by-Step Disposal Guide for Chemical Waste:

Containment: Collect waste glyco-obeticholic acid, including any contaminated materials

(e.g., absorbent pads used for spills), in a designated and compatible waste container.

Ensure the container is properly labeled with the chemical name and any relevant hazard

information.

Storage: Store the waste container in a designated hazardous waste accumulation area.

This area should be well-ventilated and away from incompatible materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b607667?utm_src=pdf-body
https://www.benchchem.com/product/b607667?utm_src=pdf-body
https://www.benchchem.com/product/b607667?utm_src=pdf-body
https://www.benchchem.com/product/b607667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Pickup: Arrange for disposal through your institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal contractor.

Spill Management:

In the event of a spill:

Personal Protection: Ensure you are wearing the appropriate PPE.

Containment: Prevent the spill from spreading and from entering drains or waterways.

Cleanup: Absorb liquid spills with an inert, finely-powdered liquid-binding material such as

diatomite or universal binders.[1] For solid spills, carefully pick up the material mechanically.

Disposal: Place all contaminated materials into a sealed container and dispose of it as

chemical waste according to your institution's procedures.[1]

Decontamination: Clean the spill area thoroughly.

IV. Environmental Precautions
It is critical to prevent glyco-obeticholic acid from entering the environment. Do not allow the

undiluted product or large quantities of it to reach ground water, water courses, or sewage

systems.

V. First Aid Measures
In case of exposure, follow these first aid guidelines:

General: No special measures are typically required.

After Inhalation: Move to fresh air. If you experience any complaints, consult a doctor.

After Skin Contact: The product is generally not irritating to the skin.

After Eye Contact: Rinse the opened eye for several minutes under running water.

After Swallowing: If symptoms persist, consult a doctor.
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VI. Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of glyco-
obeticholic acid.
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Caption: Disposal Decision Workflow for Glyco-obeticholic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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